Cas no 888460-50-2 (3-(2-phenylacetamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-phenylacetamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide
• CAS No: 888460-50-2
• MF: C₂₄H₁₇F₃N₂O₄
• MW: 454.397996664047
• CID: 5798726
• Update Time: 2025-10-20

3-(2-phenylacetamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide, 3-[(2-phenylacetyl)amino]-N-[4-(trifluoromethoxy)phenyl]-
• 3-(2-phenylacetamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide

• Inchi： 1S/C24H17F3N2O4/c25-24(26,27)33-17-12-10-16(11-13-17)28-23(31)22-21(18-8-4-5-9-19(18)32-22)29-20(30)14-15-6-2-1-3-7-15/h1-13H,14H2,(H,28,31)(H,29,30)
• InChI Key： QSAOEQAKAXLNIN-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(CC2=CC=CC=C2)=O)=C1C(NC1=CC=C(OC(F)(F)F)C=C1)=O

Experimental Properties

• Density: 1.422±0.06 g/cm3(Predicted)
• Boiling Point: 549.2±50.0 °C(Predicted)
• pka: 11.14±0.70(Predicted)

Additional information on 3-(2-phenylacetamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide

3-(2-phenylacetamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 888460-50-2, known as 3-(2-phenylacetamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a benzofuran scaffold, a trifluoromethoxy phenyl group, and a phenylacetamido moiety. These structural features contribute to its unique pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The trifluoromethoxy phenyl group within this compound is known to enhance lipophilicity and improve bioavailability, making it a valuable component in drug design. Additionally, the phenylacetamido moiety contributes to hydrogen bonding capabilities, which can enhance the molecule's interaction with target proteins.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated that 3-(2-phenylacetamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit tumor growth without significantly affecting normal cells. This selectivity is attributed to the compound's ability to target specific oncogenic pathways, such as the PI3K/AKT/mTOR signaling cascade.

In addition to its anticancer potential, this compound has shown promise in the treatment of neurodegenerative diseases. Research indicates that it may possess neuroprotective properties by inhibiting the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. The benzofuran core is believed to play a critical role in this activity by stabilizing the molecular structure and enhancing its ability to interact with amyloid-beta fibrils.

The synthesis of 3-(2-phenylacetamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the benzofuran ring through cyclization reactions and the subsequent introduction of the trifluoromethoxy phenyl and phenylacetamido groups via nucleophilic substitution and amide bond formation. These steps require precise control over reaction conditions to ensure high yields and purity.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses confirm the compound's molecular structure and provide insights into its conformational flexibility and stability under various conditions.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound and optimize its pharmacokinetic properties for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable therapeutic agent.